Cas no 56662-53-4 ([1,1'-Biphenyl]disulfonic acid, 4,4'-diamino-)

• Product Name: [1,1'-Biphenyl]disulfonic acid, 4,4'-diamino-
• CAS No: 56662-53-4
• MF: C₁₂H₁₂N₂O₆S₂
• MW: 344.363480567932
• CID: 348177
• PubChem ID: 20436267
• Update Time: 2025-04-19

[1,1'-Biphenyl]disulfonic acid, 4,4'-diamino- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]disulfonic acid, 4,4'-diamino-
• 3-amino-6-(4-aminophenyl)benzene-1,2-disulfonic acid
• SCHEMBL1270822
• 4,4'-Diamino[1,1'-biphenyl]-2,3-disulfonic acid
• 56662-53-4
• Benzidindisulfosaure
• DTXSID60607110

• Inchi： 1S/C12H12N2O6S2/c13-8-3-1-7(2-4-8)9-5-6-10(14)12(22(18,19)20)11(9)21(15,16)17/h1-6H,13-14H2,(H,15,16,17)(H,18,19,20)
• InChI Key： JCUYNPHEESTECG-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=CC=1C1C=CC(=CC=1)N)N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 344.01376
• Monoisotopic Mass: 344.01367845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 160.78